Cas no 50737-52-5 (2-Propenoic acid, 2-cyano-3-(4-fluorophenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(4-fluorophenyl)-, ethyl ester, (2E)-
• CAS No: 50737-52-5
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 1569062
• PubChem ID: 710488
• Update Time: 2025-04-21

2-Propenoic acid, 2-cyano-3-(4-fluorophenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(4-fluorophenyl)-, ethyl ester, (2E)-
• STK830451
• ETHYL ALPHA-CYANO-4-FLUOROCINNAMATE 97
• MFCD00176412
• Ethyl 2-cyano-3-(4-fluorophenyl)acrylate
• Ethyl2-cyano-3-(4-fluorophenyl)acrylate
• J-012158
• 18861-57-9
• AKOS000809327
• NSC-637292
• ethyl (2E)-2-cyano-3-(4-fluorophenyl)prop-2-enoate
• Ethyl alpha-cyano-4-fluorocinnamate, 97%
• Ethyl (2E)-2-cyano-3-(4-fluorophenyl)-2-propenoate #
• SCHEMBL12677352
• Ethyl 2-cyano-4'-fluorocinnamate
• Ethyl alpha-cyano-4-fluorocinnamate
• 947739-65-3
• Ethyl alpha -cyano-4-fluorocinnamate
• NSC637292
• ethyl 2-cyano-3-(4-fluorophenyl)prop-2-enoate
• ethyl (E)-2-cyano-3-(4-fluorophenyl)prop-2-enoate
• (E)-ethyl 2-cyano-3-(4-fluorophenyl)acrylate
• 50737-52-5
• 2-Propenoic acid, 2-cyano-3-(4-fluorophenyl)-, ethyl ester

• Inchi： 1S/C12H10FNO2/c1-2-16-12(15)10(8-14)7-9-3-5-11(13)6-4-9/h3-7H,2H2,1H3/b10-7+
• InChI Key： OSTPLWBGNXWIBG-JXMROGBWSA-N
• SMILES： FC1C=CC(=CC=1)/C=C(\C#N)/C(=O)OCC

Computed Properties

• Exact Mass: 219.0696
• Monoisotopic Mass: 219.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09